3-Bromo-N-(cyclopentylmethyl)aniline

• CAS No.: 919800-36-5
• Molecular Formula: C12H16BrN
• Molecular Weight: 254.17 g/mol
• IUPAC Name: 3-bromo-N-(cyclopentylmethyl)aniline
• InChI: InChI=1S/C12H16BrN/c13-11-6-3-7-12(8-11)14-9-10-4-1-2-5-10/h3,6-8,10,14H,1-2,4-5,9H2
• InChI Key: BBDHFZYLOZYECO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CNC2=CC(=CC=C2)Br

Description

3-Bromo-N-(cyclopentylmethyl)aniline is a brominated aniline derivative featuring a cyclopentylmethyl group attached to the nitrogen atom. This compound is of interest in organic synthesis, particularly in cross-coupling reactions (e.g., Heck couplings) and as a precursor for pharmaceuticals or agrochemicals . The cyclopentylmethyl substituent provides steric bulk, which may influence reactivity and selectivity in catalytic processes.

Comparison with Similar Compounds

Table 1: Key Brominated Aniline Derivatives and Their Properties

Compound Name	Substituent on N	Molecular Formula	Molecular Weight	Key Data	Reference
3-Bromo-N-(2-fluorobenzyl)aniline	2-fluorobenzyl	C₁₃H₁₁BrFN	280.140	Monoisotopic mass: 279.005890; ChemSpider ID: 24043545
3-Bromo-N-(4-nitrophenyl)aniline	4-nitrophenyl	C₁₂H₉BrN₂O₂	293.12	Yield: 78%; ¹H NMR (acetone-d6): δ 8.55 (s, 1H), 8.15 (d, J = 9.2 Hz, 2H)
3-Bromo-N-(2-methyl-1-phenylallyl)aniline	2-methyl-1-phenylallyl	C₁₆H₁₆BrN	302.21	Yield: 83%; GC purity >99%; branched:linear product ratio = 92:8
3-Bromo-N-(3-quinuclidinyl)aniline	3-quinuclidinyl	C₁₃H₁₇BrN₂	297.19	Synthesized via Mitsunobu coupling; used in Heck reactions
4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline	N,N-dimethyl, 3-CF₃	C₉H₉BrF₃N	268.07	Discussed in bromination of aromatic amines; regioselectivity data
3-Bromo-N-(1-phenylethyl)aniline	1-phenylethyl	C₁₄H₁₄BrN	276.17	Available as hydrochloride (CAS: 914296-67-6); molecular weight: 312.63

Structural and Reactivity Comparisons

Substituent Effects on Reactivity :

• Electron-Withdrawing Groups (EWGs) : Compounds like 3-Bromo-N-(4-nitrophenyl)aniline (4-nitrophenyl group) exhibit enhanced electrophilicity due to the nitro group, making them reactive in nucleophilic aromatic substitutions . In contrast, electron-donating groups (e.g., cyclopentylmethyl or benzyl) may stabilize intermediates in cross-coupling reactions .
• Steric Effects : Bulky substituents (e.g., 3-quinuclidinyl or cyclopentylmethyl) can hinder reaction sites, as seen in the 92:8 branched-to-linear product ratio for 3-Bromo-N-(2-methyl-1-phenylallyl)aniline .

Synthetic Methodologies: Mitsunobu Coupling: Used for N-alkylation of 3-bromoaniline with alcohols (e.g., 3-quinuclidinol), yielding products with retained stereochemistry . Direct Alkylation: Reactions with benzyl or fluorobenzyl halides proceed via SN2 mechanisms, as demonstrated for 3-Bromo-N-(2-fluorobenzyl)aniline .

Applications :

• Pharmaceutical Intermediates : 3-Bromo-N-(1-phenylethyl)aniline derivatives are explored in chiral amine synthesis , while 3-Bromo-N-(4-nitrophenyl)aniline serves in diarylamine preparations .
• Catalysis : Bulky derivatives like 3-Bromo-N-(3-quinuclidinyl)aniline are utilized in Heck couplings for constructing biaryl systems .

Key Differences in Physical and Spectral Properties

• Molecular Weight and Solubility : Fluorinated derivatives (e.g., 2-fluorobenzyl-substituted compounds) exhibit lower molecular weights (~280 g/mol) and increased lipophilicity compared to nitro-substituted analogs (~293 g/mol) .
• Spectral Data :
  • ¹H NMR Shifts : The nitro group in 3-Bromo-N-(4-nitrophenyl)aniline causes deshielding, evident in the δ 8.55 ppm singlet for the aromatic proton .
  • HRMS Accuracy : High-resolution mass spectrometry (HRMS) confirms molecular ions within 0.0002 Da of theoretical values, as seen for C₁₂H₉BrN₂O₂ [M+H]⁺ .